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Compound of Interest

Compound Name: 1,3-Butanediol diacetate

Cat. No.: B073191

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 1,3-
Butanediol diacetate as a plasticizer. Due to a lack of extensive publicly available data on its
specific performance, this document outlines the standard protocols for evaluating its efficacy
and characteristics within a polymer matrix. The provided data tables include hypothetical yet
realistic values to serve as a guide for experimental planning and data interpretation.

Introduction to 1,3-Butanediol Diacetate

1,3-Butanediol diacetate (CAS No. 1117-31-3) is the diacetate ester of 1,3-butanediol.[1][2][3]
[4] It is a colorless liquid with potential applications as a plasticizer, solvent, and fragrance
ingredient.[2][5] Its parent compound, 1,3-butanediol, is utilized in the synthesis of polyester
plasticizers and polyurethane resins.[4][5][6] The evaluation of 1,3-butanediol diacetate as a
primary or secondary plasticizer is crucial for determining its suitability in various applications,
including flexible plastics and drug delivery systems.

Physicochemical Properties

A summary of the key physicochemical properties of 1,3-Butanediol diacetate is presented in
Table 1.
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Property Value Unit Reference
Molecular Formula C8H1404 - [1][2][4]
Molecular Weight 174.19 g/mol [1][2][4]
CAS Number 1117-31-3 - [1112](3](4]
Boiling Point 228.76 (estimated) °C [7]

Flash Point 85.00 °C [7]

Specific Gravity 1.028 @ 25°C - [7]

Water Solubility 4438 (estimated) mg/L @ 25°C [7]

Table 1: Physicochemical Properties of 1,3-Butanediol Diacetate

Experimental Protocols for Plasticizer Evaluation

The following protocols are based on established ASTM and ISO standards for the evaluation
of plasticizers. These methods are directly applicable to assessing the performance of 1,3-
butanediol diacetate.

Preparation of Plasticized Polymer Sheets

This protocol describes the preparation of polymer sheets containing 1,3-butanediol diacetate
for subsequent testing. Polyvinyl Chloride (PVC) is used as a representative polymer.

Materials:

PVC resin

1,3-Butanediol diacetate

Thermal stabilizer (e.g., a mixed metal stabilizer)

Two-roll mill

Hydraulic press with heating and cooling capabilities
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e Molds for sheet preparation
Procedure:
e Compounding:

o On a two-roll mill heated to 160-170°C, blend the PVC resin and thermal stabilizer until a

homogenous mixture is formed.

o Gradually add the desired amount of 1,3-butanediol diacetate to the molten polymer.
Common concentrations for evaluation are 20, 30, 40, and 50 parts per hundred of resin

(phr).
o Continue milling for 5-10 minutes to ensure uniform distribution of the plasticizer.
e Molding:

o Cut the compounded material into pieces suitable for the mold.

o

Place the material into a pre-heated mold in the hydraulic press at 170-180°C.

[¢]

Apply a pressure of 10-15 MPa for 5-10 minutes.

o

Cool the mold under pressure to approximately 40°C.

[e]

Remove the plasticized PVC sheet from the mold.
« Conditioning:

o Condition the prepared sheets at 23 + 2°C and 50 £ 5% relative humidity for at least 40
hours before testing, as per ASTM D618.
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Caption: Preparation of plasticized PVC sheets.

Thermal Analysis

Thermal properties are critical for determining the processing window and service temperature
of the plasticized material.

This protocol is based on ASTM E1356.[6][8][9][10][11]

Procedure:

Prepare a 5-10 mg sample from the conditioned PVC sheet.

e Place the sample in an aluminum DSC pan and seal it.

e Place the pan in the DSC cell.

e Heat the sample from -50°C to 120°C at a rate of 10°C/min under a nitrogen atmosphere.
¢ Cool the sample to -50°C at 10°C/min.

o Reheat the sample to 120°C at 10°C/min.

o Determine the glass transition temperature (Tg) from the midpoint of the step transition in the
heat flow curve of the second heating scan.

Expected Results:
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The addition of a plasticizer is expected to lower the glass transition temperature of the

polymer.
Plasticizer Concentration (phr) Expected Tg (°C)
0 (Unplasticized PVC) 80 -85
20 40 - 50
30 25-35
40 10-20
50 5-5

Table 2: Representative Glass Transition Temperatures of PVC Plasticized with 1,3-Butanediol
Diacetate

This protocol is based on ASTM E1131.[2][4][12][13][14]

Procedure:

e Place a 10-15 mg sample from the conditioned PVC sheet into a TGA pan.

o Heat the sample from 30°C to 600°C at a heating rate of 20°C/min under a nitrogen
atmosphere.

e Record the mass loss as a function of temperature.

o Determine the onset of decomposition temperature (Td), which is often taken as the
temperature at which 5% weight loss occurs.

Expected Results:

The thermal stability of the plasticized PVC may be slightly lower than that of the unplasticized
polymer.
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Expected Onset of Decomposition (Td) at

Plasticizer Concentration (phr) .
5% Weight Loss (°C)

0 (Unplasticized PVC) 280 - 300
30 260 - 280
50 250 - 270

Table 3: Representative Thermal Stability of PVC Plasticized with 1,3-Butanediol Diacetate

Mechanical Properties

The mechanical properties determine the flexibility and durability of the plasticized material.
This protocol is based on ASTM D2240.[15][16][17][18][19]

Procedure:

e Use a Shore A durometer for flexible PVC.

o Stack conditioned samples to a minimum thickness of 6 mm.

o Press the durometer foot firmly and quickly onto the sample surface, ensuring the indenter is
normal to the surface.

o Read the hardness value within 1 second of firm contact.

» Take at least five measurements at different positions on the sample and calculate the
average.

Expected Results:

Hardness decreases with increasing plasticizer concentration.
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Plasticizer Concentration (phr)

Expected Hardness (Shore A)

0 (Unplasticized PVC)

>100 (Shore D scale)

20 90 - 95
30 85-90
40 80 -85
50 75-80

Table 4: Representative Hardness of PVC Plasticized with 1,3-Butanediol Diacetate

This protocol is based on ASTM D412.[3][5][20][21][22]

Procedure:

o Cut dumbbell-shaped specimens from the conditioned sheets using a die.

e Measure the thickness and width of the narrow section of the specimens.

o Place the specimen in the grips of a universal testing machine.

o Separate the grips at a constant rate of 500 mm/min.

» Record the force and elongation until the specimen breaks.

o Calculate the tensile strength (stress at break) and ultimate elongation.

Expected Results:

Tensile strength generally decreases, while elongation at break increases with higher

plasticizer content.
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Plasticizer Concentration Expected Tensile Strength Expected Elongation at
(phr) (MPa) Break (%)

0 (Unplasticized PVC) 40 - 50 <5

20 20-25 200 - 250

30 15-20 250 - 300

40 12 - 17 300 - 350

50 10-15 350 - 400

Table 5: Representative Tensile Properties of PVC Plasticized with 1,3-Butanediol Diacetate

Logical Flow for Mechanical Property Evaluation

Conditioned Plasticized PVC Sheet

Hardness Testing (ASTM D2240) sile Testing (ASTM D412)
Stack Samples to >6mm Cut Dumbbell Specimens
Measure with Shore A Durometer Test in Universal Testing Machine at 500 mm/min
Average of 5 Readings Calculate Tensile Strength and Elongation

Mechanical Property Characterization

Click to download full resolution via product page

Caption: Evaluation of mechanical properties.
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Plasticizer Migration

This protocol is based on ISO 177 and evaluates the tendency of the plasticizer to migrate out
of the polymer matrix.[23][24][25][26][27]

Procedure:
o Cut a circular specimen (e.g., 50 mm diameter) from the conditioned plasticized sheet.
e Weigh the specimen accurately (m1).

o Place the specimen between two sheets of a standard absorbent material (e.g., activated
carbon-filled polyurethane).

» Place the assembly under a specified pressure (e.g., 10 kPa) in an oven at a set
temperature (e.g., 70°C) for a defined period (e.g., 24 hours).

 After the test period, remove the assembly from the oven and allow it to cool to room
temperature.

o Carefully remove the specimen and clean any surface residue.
» Re-weigh the specimen (m2).

e Calculate the mass loss due to migration as a percentage: Migration (%) = [(m1 - m2) / m1] *
100.

Expected Results:

Migration is an important factor for the long-term performance and safety of plasticized
materials. Lower values are desirable.
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Plasticizer Concentration (phr) Expected Migration (% mass loss)
20 <1.0

30 1.0-20

40 15-3.0

50 25-5.0

Table 6: Representative Plasticizer Migration of 1,3-Butanediol Diacetate from PVC

Safety and Handling

1,3-Butanediol diacetate is not classified as a hazardous substance according to GHS.[28]
However, standard laboratory safety practices should be followed. Use in a well-ventilated area
and wear appropriate personal protective equipment (PPE), including gloves and safety
glasses. In case of contact, wash the affected area with soap and water.[28] If inhaled, move to
fresh air.[28]

Conclusion

These application notes provide a framework for the systematic evaluation of 1,3-butanediol
diacetate as a plasticizer. The outlined protocols, based on industry standards, will enable
researchers to generate robust data on its thermal, mechanical, and migration properties. This
information is essential for determining its potential in various applications, from industrial
plastics to specialized formulations in drug development. The provided representative data
serves as a baseline for comparison and interpretation of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 1,3-Butanediol
Diacetate as a Plasticizer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073191#1-3-butanediol-diacetate-as-a-plasticizer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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